Cas no 7144-65-2 (2-Biphenylyl glycidyl ether)

• Product Name: 2-Biphenylyl glycidyl ether
• CAS No: 7144-65-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00046989
• CID: 47234
• PubChem ID: 354334567
• Update Time: 2025-06-11

2-Biphenylyl glycidyl ether Chemical and Physical Properties

Names and Identifiers

• 2-Biphenylyl glycidyl ether
• 3-(2-Biphenylyloxy)-1,2-epoxypropane
• biphenyl-2-yl 2,3-epoxypropyl ether
• ortho-phenylphenolglycidylether
• 2-((1,1'-biphenyl-2-yloxy)methyl)-oxiran
• 3-(2-biphenyloxy)propylene oxide
• 3-(2-xenyloxy)propylene oxide
• 1-(2-biphenylyloxy)-2,3-epoxy-propan
• 1-(Biphenyloxy)-2,3-epoxypropane
• 2-[(2-phenylphenoxy)methyl]oxirane
• {[(1,1'-biphenyl)-2-yloxy]methyl}-oxirane
• 1,2-epoxy-3-(2-phenylphenoxy)propane
• 2-[(biphenyl-2-yloxy)methyl]oxirane
• Biphenyl-2-yloxymethyl-oxiran
• biphenyl-2-yloxymethyl-oxirane
• Ether,2-biphenylyl 2,3-epoxypropyl
• OPP-G
• 2-(([1,1'-Biphenyl]-2-yloxy)methyl)oxirane
• o-Phenylphenol Glycidyl Ether
• [([1,1'-Biphenyl]-2-yloxy)methyl]oxirane
• ortho-Phenylphenol glycidyl ether
• 3-(2-Xenolyl)-1,2-epoxypropane
• Oxirane, 2-((1,1'-biphenyl-2-yloxy)methyl)-
• Ether, 2-biphenylyl 2,3-epoxypropyl
• DNVXWIINBUTFEP-UHFFFAOYSA-N
• Oxirane, (((1,1'-biphenyl)-2-yloxy)methyl)-
• Oxirane, [([1,1'-biphenyl]-2-yloxy)methyl]-
• 3-(2-Bipheny

• MDL： MFCD00046989
• Inchi： 1S/C15H14O2/c1-2-6-12(7-3-1)14-8-4-5-9-15(14)17-11-13-10-16-13/h1-9,13H,10-11H2
• InChI Key： DNVXWIINBUTFEP-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not available
• Density: 1.0891 (rough estimate)
• Melting Point: 31°C
• Boiling Point: 200°C/13mmHg(lit.)
• Flash Point: 137.3°C
• Refractive Index: 1.6530 (estimate)
• PSA: 21.76000
• LogP: 3.13120
• Solubility: Not available

2-Biphenylyl glycidyl ether Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• RTECS：SL7800000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Material Chemicals High Polymer Materials

Additional information on 2-Biphenylyl glycidyl ether

Introduction to 2-Biphenylyl glycidyl ether (CAS No. 7144-65-2)

2-Biphenylyl glycidyl ether, with the chemical formula C₁₃H₁₀O₂ and CAS number 7144-65-2, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This glycidyl ether derivative of biphenyl exhibits unique structural and functional properties that make it a valuable intermediate in the development of various chemical products, particularly in medicinal chemistry and materials science. The compound's bifunctional nature, featuring both an epoxy group and a biphenyl moiety, allows for diverse chemical modifications, making it a versatile building block for synthesizing more complex molecules.

The biphenylyl glycidyl ether structure is characterized by its aromatic stability provided by the biphenyl ring system, coupled with the reactivity of the glycidyl ether functional group. This combination renders the compound highly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as an effective electrophile for forming carbon-carbon bonds. These reactions are pivotal in constructing biaryl compounds, which are prevalent in many biologically active molecules.

In recent years, there has been growing interest in glycidyl ethers as key intermediates in drug discovery. The epoxy group in 2-biphenylyl glycidyl ether can undergo nucleophilic ring-opening reactions, allowing for the introduction of various substituents at specific positions. This reactivity has been leveraged in the synthesis of novel heterocyclic compounds, which often exhibit promising pharmacological activities. For instance, derivatives of this compound have been explored as potential candidates for antimicrobial and anti-inflammatory agents.

The pharmaceutical industry has also utilized 2-biphenylyl glycidyl ether in the development of enzyme inhibitors. The biphenyl moiety can mimic natural substrates or transition states, while the epoxy group provides a handle for further derivatization. Such structural features are crucial for designing molecules that interact selectively with biological targets. Preliminary studies have shown that certain derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer pathways, highlighting its potential as a lead compound for further medicinal chemistry optimization.

Beyond pharmaceutical applications, 2-biphenylyl glycidyl ether finds utility in materials science. Its ability to form stable cross-linked networks through ring-opening polymerization makes it a candidate for producing high-performance polymers. These polymers could find applications in coatings, adhesives, and specialty plastics where thermal stability and chemical resistance are essential requirements. Additionally, the biphenyl ring system contributes to enhanced mechanical properties, making such polymers suitable for demanding industrial environments.

The synthesis of 2-biphenylyl glycidyl ether typically involves the reaction of phenol derivatives with epichlorohydrin under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of this process, enabling larger-scale production for industrial and research purposes. Catalytic systems have been developed to minimize side reactions and maximize yield, ensuring a high-quality starting material for subsequent applications.

In conclusion, 2-biphenylyl glycidyl ether (CAS No. 7144-65-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining aromatic stability with reactive epoxy functionality—make it an indispensable intermediate in organic synthesis. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, driving innovation in both academic and industrial settings.